Trimethyl borate
Cat. No. B150158
Key on ui cas rn:
121-43-7
M. Wt: 103.92 g/mol
InChI Key: WRECIMRULFAWHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07473492B2
Procedure details
Then, 207.6 g (2.0 mols) of trimethyl borate was added to 618 g (3.0 mols) of tripropylene glycol monomethyl ether. The mixture was heated to 60° C. with stirring in a dry nitrogen atmosphere. After the mixture was kept at 60° C. for 1 hour, it was heated to 120° C. over a period of 1 hour. After the temperature reached 120° C., the pressure in the system was gradually reduced. The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 3 hours to remove volatile matters produced with progress of ester interchange reaction of boric acid and excess trimethyl borate, followed by filtration to obtain 610 g of a polymerizable boron-containing compound G (an esterification product of boric acid with tripropylene glycol monomethyl ether) represented by the formula (3). An infrared absorption spectrum of the resulting polymerizable boron-containing compound G was measured to confirm that the absorption band originating from hydroxyl group at 3300 cm−1 disappeared.
Name
Identifiers
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REACTION_CXSMILES
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[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3].COC(COC(COC(CO)C)C)C>>[B:1]([OH:6])([OH:4])[OH:2].[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3]
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Inputs
Step One
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Name
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|
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Quantity
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207.6 g
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Type
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reactant
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Smiles
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B(OC)(OC)OC
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Name
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|
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Quantity
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618 g
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Type
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reactant
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Smiles
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COC(C)COC(C)COC(C)CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring in a dry nitrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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it was heated to 120° C. over a period of 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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reached 120° C.
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WAIT
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Type
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WAIT
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Details
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The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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to remove volatile matters
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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B(O)(O)O
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Name
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Type
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product
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Smiles
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B(OC)(OC)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
